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Compound Name: ProTx Il
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For Researchers, Scientists, and Drug Development Professionals

Introduction

ProTx-Il is a 30-amino acid peptide toxin isolated from the venom of the Peruvian green velvet
tarantula, Thrixopelma pruriens. It functions as a potent and selective gating modifier of
voltage-gated sodium (Nav) channels, with a particularly high affinity for the Nav1.7 subtype, a
key target in pain signaling pathways.[1][2] ProTx-1l also exhibits activity, albeit with lower
potency, against other Nav subtypes and some voltage-gated calcium (Cav) channels.[3][4] Its
mechanism of action involves binding to the voltage-sensor domain of the channel, thereby
inhibiting its activation.[4] These properties make ProTx-ll a valuable pharmacological tool for
studying ion channel function and a potential lead compound for the development of novel
analgesics.[5]

This document provides detailed protocols for the proper reconstitution, aliquoting, and storage
of lyophilized ProTx-1l to ensure its stability and biological activity for research applications.

Physicochemical Properties of ProTx-Il
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Property Value Reference
, , YCQKWMWTCDSERKCCEG
Amino Acid Sequence [6]
MVCRLWCKKKLW
Molecular Weight 3826.59 Da [6]

Disulfide Bridges

Cys2-Cysl16, Cys9-Cys21,
Cys15-Cys25

[6]

Appearance

White lyophilized solid

Purity

>95% (as determined by
HPLC)

[6]

Inhibitory Activity of ProTx-II

The following table summarizes the half-maximal inhibitory concentration (IC50) values of

ProTx-Il for various voltage-gated sodium channels.

Channel Subtype IC50 Reference
Nav1.7 0.3nM [11[2]
Navl.2 41 nM [1]

Nav1.5 79 nM [1]

Navl.6 26 nM [1]

Other Nav Subtypes 30 - 150 nM [2]

Experimental Protocols
Reconstitution of Lyophilized ProTx-ll

Proper reconstitution is critical for maintaining the biological activity of ProTx-Il. It is

recommended to prepare a stock solution of a desired concentration, which can then be further

diluted for specific experimental needs.

Materials:
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Lyophilized ProTx-II vial

Sterile, high-purity water (e.g., Milli-Q® or equivalent) or a suitable sterile buffer (e.g.,
Phosphate-Buffered Saline - PBS, pH 7.4)

Sterile, low-protein-binding polypropylene microcentrifuge tubes
Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibration: Before opening, allow the vial of lyophilized ProTx-1l to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 2000 x g for 1-2 minutes) to
ensure that all the lyophilized powder is collected at the bottom of the vial.

Solvent Addition: Carefully open the vial and add the desired volume of sterile, high-purity
water or buffer to achieve the target concentration. For example, to prepare a 100 uM stock
solution from 1 mg of ProTx-11 (MW = 3826.59 g/mol ), you would add 261.3 pL of solvent. It
is advisable to start with a concentration of up to 1 mg/mL.[6]

Dissolution: Gently swirl the vial to dissolve the peptide. If necessary, the solution can be
gently vortexed for a few seconds. Avoid vigorous shaking, as this can cause aggregation or
degradation of the peptide.

Incubation: Allow the vial to sit at room temperature for 10-15 minutes to ensure complete
dissolution.

Final Centrifugation: Briefly centrifuge the vial again to collect the entire volume of the
reconstituted solution.
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Aliquoting and Storage

To avoid repeated freeze-thaw cycles that can degrade the peptide, it is crucial to aliquot the
reconstituted ProTx-1l stock solution into single-use volumes.

Materials:

e Reconstituted ProTx-II stock solution

» Sterile, low-protein-binding polypropylene microcentrifuge tubes
» Calibrated micropipettes with sterile, low-retention tips
Procedure:

 Aliquoting: Dispense the reconstituted ProTx-1l stock solution into smaller, single-use
aliquots in sterile, low-protein-binding polypropylene microcentrifuge tubes. The volume of
each aliquot should be based on the requirements of your future experiments.

o Labeling: Clearly label each aliquot with the name of the peptide, concentration, and date of
reconstitution.

e Storage:
o Short-term storage (1-2 days): Aliquots can be stored at 4°C.

o Long-term storage: For long-term stability, store the aliquots at -20°C or, preferably, at
-80°C. When stored properly at -20°C or below, the reconstituted peptide should be stable
for several months.

Quality Control of Reconstituted ProTx-lII

While extensive quality control may not be feasible for all laboratories, a simple functional
assay can be performed to confirm the activity of the reconstituted ProTx-II.

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

e Functional Assay: Perform a dose-response experiment using a known sensitive cell line
expressing the target ion channel (e.g., HEK293 cells expressing Navl1.7) and a suitable
assay (e.g., patch-clamp electrophysiology or a fluorescence-based membrane potential

assay).

o Comparison: Compare the IC50 value obtained from the freshly reconstituted ProTx-1l with

the expected value from the literature to confirm its potency.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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